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Compound of Interest

Compound Name: Dimethyl Phthalate-13C2

Cat. No.: B584817

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Dimethyl Phthalate-13C2, a stable isotope-labeled form of Dimethyl Phthalate (DMP). This
document is intended to serve as a valuable resource for researchers and professionals
engaged in pharmaceutical development, metabolism studies, and environmental analysis
where isotopically labeled standards are crucial for accurate quantification and identification.

Core Physical and Chemical Data

The incorporation of two carbon-13 isotopes into the dimethyl phthalate structure provides a
distinct mass signature essential for its use as an internal standard in mass spectrometry-
based analytical methods. While many macroscopic physical properties are not significantly
altered by this isotopic substitution, key molecular identifiers are distinct.
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Value
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Chemical Name

Dimethyl Phthalate-13C2

[1]

CAS Number 1346598-73-9 [1]
Molecular Formula Cs!3C2H1004 [1]
Molecular Weight 196.17 g/mol [1]
Accurate Mass 196.0646 [1]

Appearance Colorless oily liquid [21[31[4]
Melting Point 2 °C (36 °F; 275 K) (unlabeled) [2]
- , 283 t0 284 °C (541 to 543 °F;
Boiling Point [2]
556 to 557 K) (unlabeled)
Density 1.19 g/cm3 (unlabeled) [2]

Solubility in water

~4 g/L (poorly soluble)

(unlabeled)

[2](3]

Odor

Slight aromatic odor
(unlabeled)

[2](3]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Dimethyl

Phthalate-13C2 are not readily available in the public domain. However, standard

methodologies for determining these properties for organic compounds are well-established.

Synthesis of Dimethyl Phthalate

The industrial synthesis of dimethyl phthalate is achieved through the esterification of phthalic

anhydride with methanol.[2][3][5] This reaction is typically catalyzed by a strong acid, such as

sulfuric acid.[2] To synthesize the 13C2 labeled variant, 13C-labeled methanol would be used

as a starting material.

A general laboratory-scale synthesis protocol can be adapted from procedures for similar

phthalate esters:
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e Reaction Setup: Phthalic anhydride and an excess of methanol-13C are added to a reaction
vessel.

o Catalysis: A catalytic amount of concentrated sulfuric acid is carefully added.

e Reaction Conditions: The mixture is heated to reflux for several hours to drive the
esterification reaction to completion.

o Workup: After cooling, the reaction mixture is neutralized with a basic solution, such as
sodium bicarbonate, to remove the acid catalyst and any unreacted phthalic anhydride.

 Purification: The product is then washed with water, dried over an anhydrous salt (e.qg.,
magnesium sulfate), and purified by distillation to yield pure dimethyl phthalate-3C-.

Analytical Characterization

The identity and purity of synthesized Dimethyl Phthalate-13C2 are confirmed using standard
analytical techniques.

e Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for both
identifying and quantifying phthalates. The sample is injected into a gas chromatograph,
where it is vaporized and separated based on its boiling point and interaction with the
column. The separated components then enter a mass spectrometer, which provides a mass
spectrum that can be used to confirm the molecular weight and fragmentation pattern of the
labeled compound.

» High-Performance Liquid Chromatography (HPLC): HPLC, particularly with UV or mass
spectrometric detection, is another common method for analyzing phthalates.[6][7] A solution
of the sample is pumped through a column packed with a stationary phase. The components
separate based on their differential partitioning between the mobile and stationary phases.
This technique is useful for quantifying the purity of the synthesized product.

Workflow Diagrams
Synthesis and Purification Workflow
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Synthesis and Purification of Dimethyl Phthalate-13C2
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Caption: Workflow for the synthesis and purification of Dimethyl Phthalate-13C2.
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Analytical Workflow

Analytical Workflow for Dimethyl Phthalate-13C2
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Caption: Analytical workflow for the characterization of Dimethyl Phthalate-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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